Cas no 1214899-66-7 ((1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid)

• Product Name: (1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid
• CAS No: 1214899-66-7
• MF: C₈H₈BNO₃
• MW: 176.965022087097
• MDL: MFCD18205340
• CID: 1101989
• PubChem ID: 59276663
• Update Time: 2025-06-07

(1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-Boronic acid
• (1-oxo-2,3-dihydroisoindol-4-yl)boronic acid
• 1-oxoisoindolin-4-ylboronic acid
• 1-Oxo-2,3-dihydro-isoindole-4-boronic acid
• (1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid
• LDRHIAVTCMPJDH-UHFFFAOYSA-N
• ISOINDOLIN-1-ONE-4-BORONIC ACID
• (1-OXOISOINDOLIN-4-YL)BORONIC ACID
• EN300-816109
• DA-14300
• 1214899-66-7
• AB71883
• SCHEMBL2144193

• MDL： MFCD18205340
• Inchi： 1S/C8H8BNO3/c11-8-5-2-1-3-7(9(12)13)6(5)4-10-8/h1-3,12-13H,4H2,(H,10,11)
• InChI Key： LDRHIAVTCMPJDH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(B(O)O)C=2CN1

Computed Properties

• Exact Mass: 177.0597233g/mol
• Monoisotopic Mass: 177.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid

Comprehensive Overview of (1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid (CAS No. 1214899-66-7)

(1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid (CAS No. 1214899-66-7) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of isoindolinone-based boronic acids, which are increasingly recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its unique structure, featuring a fused isoindolinone ring and a boronic acid functional group, makes it a versatile building block for designing bioactive molecules.

The growing interest in boronic acid compounds like 1214899-66-7 stems from their ability to form stable covalent bonds with diols and other nucleophiles, enabling applications in protease inhibition and targeted drug delivery. Researchers are particularly intrigued by its potential in developing cancer therapeutics, as boronic acids are known to interact with key enzymes in tumor pathways. Recent studies highlight its utility in creating PET imaging probes due to the boron atom's neutron-capturing properties.

From a synthetic chemistry perspective, (1-oxo-2,3-dihydro-1H-isoindol-4-yl)boronic acid offers distinct advantages in heterocycle functionalization. The isoindolinone scaffold provides a rigid framework that enhances binding selectivity, while the boronic acid group facilitates diverse transformations under mild conditions. This dual functionality aligns with current trends favoring atom-economical synthesis and green chemistry principles, addressing industry demands for sustainable methodologies.

Analytical characterization of CAS 1214899-66-7 typically involves advanced techniques such as NMR spectroscopy (particularly ¹¹B NMR for boron speciation), HPLC-MS for purity assessment, and X-ray crystallography for structural confirmation. The compound's stability profile shows optimal performance in anhydrous organic solvents, though proper storage under inert atmosphere is recommended to prevent boronic acid dehydration.

Emerging applications explore its incorporation into covalent organic frameworks (COFs) and supramolecular catalysts, capitalizing on the boronic acid's dynamic covalent chemistry. These developments respond to frequent search queries about advanced material synthesis and catalytic systems in academic databases. Furthermore, its potential in bioconjugation strategies makes it relevant to current discussions on antibody-drug conjugates (ADCs) and precision medicine approaches.

Quality control protocols for 1214899-66-7 emphasize rigorous testing for boronic acid dimerization and hydrolytic stability, critical parameters that influence reactivity. Suppliers often provide detailed certificates of analysis including residual solvent content and heavy metal specifications, addressing industry concerns about reproducibility in medicinal chemistry. The compound's commercial availability through specialized fine chemical suppliers has expanded significantly since 2020, reflecting growing demand.

Future research directions may explore its enantioselective applications, as the chiral isoindolinone core could enable asymmetric syntheses. This aligns with trending searches about stereoselective catalysis and chiral drug intermediates. Computational studies predicting its binding affinities with biological targets are also increasing, leveraging AI-assisted drug design methodologies that dominate contemporary pharmaceutical discourse.